6-(2,5-Dioxopyrrolidin-1-yl)pyridine-3-sulfonyl chloride

• IUPAC Name: 6-(2,5-dioxopyrrolidin-1-yl)pyridine-3-sulfonyl chloride
• InChI: InChI=1S/C9H7ClN2O4S/c10-17(15,16)6-1-2-7(11-5-6)12-8(13)3-4-9(12)14/h1-2,5H,3-4H2
• InChI Key: DXXRTCORBYSAML-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)C2=NC=C(C=C2)S(=O)(=O)Cl
• Molecular Formula: C9H7ClN2O4S
• Molecular Weight: 274.68 g/mol
• CAS RN: 2173999-92-1

Description

6-(2,5-Dioxopyrrolidin-1-yl)pyridine-3-sulfonyl chloride is a chemical compound with the CAS Number: 2173999-92-1. It has a molecular weight of 274.68.

Molecular Structure Analysis

The Inchi Code for 6-(2,5-Dioxopyrrolidin-1-yl)pyridine-3-sulfonyl chloride is 1S/C9H7ClN2O4S/c10-17(15,16)6-1-2-7(11-5-6)12-8(13)3-4-9(12)14/h1-2,5H,3-4H2.

Physical And Chemical Properties Analysis

The physical and chemical properties of 6-(2,5-Dioxopyrrolidin-1-yl)pyridine-3-sulfonyl chloride include a molecular weight of 274.68. The compound is in liquid form, has a refractive index of n20/D 1.556, and a density of 1.460 g/mL at 25 °C.

Scientific Research Applications

Synthesis and Structural Analysis

This compound has been utilized in the synthesis of novel pyrazolo[3,4-b]pyridin-3-ol derivatives through cyclization reactions. These derivatives have been further modified to produce sulfonyl and acylated products, demonstrating the compound's utility in creating structurally diverse molecules. The molecular structures of these derivatives were confirmed by X-ray diffraction analysis, highlighting its application in understanding compound geometry and reactivity (Li-qun Shen et al., 2014).

Catalysis

Sulfonic acid-functionalized pyridinium chloride derivatives, related to 6-(2,5-Dioxopyrrolidin-1-yl)pyridine-3-sulfonyl chloride, have been synthesized and characterized. These compounds have shown efficacy as catalysts in organic synthesis, such as the preparation of hexahydroquinolines and 12-aryl-8,9,10,12-tetrahydrobenzo[a]-xanthen-11-ones under solvent-free conditions. This illustrates the compound's role in facilitating chemical transformations, enhancing reaction efficiency, and supporting green chemistry principles (A. Khazaei et al., 2013, A. R. Moosavi‐Zare et al., 2013).

Material Science

Research has also explored the synthesis of novel soluble fluorinated polyamides containing pyridine and sulfone moieties using related chemical frameworks. These materials exhibit remarkable solubility in organic solvents and possess high thermal stability, making them suitable for advanced material applications such as flexible electronics and high-performance polymers (Xiao-Ling Liu et al., 2013).

Safety and Hazards

The safety information for 6-(2,5-Dioxopyrrolidin-1-yl)pyridine-3-sulfonyl chloride is available in its Material Safety Data Sheet (MSDS). The compound is classified under GHS05 (corrosive) and GHS07 (harmful), indicating that it can cause skin corrosion and serious eye damage.

Mechanism of Action

Target of Action

It is known that similar compounds, such as pyrrolidine-2,5-dione derivatives, have shown potent anticonvulsant properties .

Mode of Action

The mode of action of this compound involves the inhibition of calcium currents mediated by Cav 1.2 (L-type) channels . This inhibition can lead to a decrease in neuronal excitability, which may contribute to its anticonvulsant properties .

Biochemical Pathways

The inhibition of cav 12 channels can affect various cellular processes, including muscle contraction, hormone secretion, and neuronal signaling .

Pharmacokinetics

It has been noted that a similar compound demonstrated high metabolic stability on human liver microsomes, negligible hepatotoxicity, and relatively weak inhibition of cyp3a4, cyp2d6, and cyp2c9 isoforms of cytochrome p450 . These properties suggest that the compound may have favorable ADME (Absorption, Distribution, Metabolism, and Excretion) characteristics .

Result of Action

The result of the compound’s action is a decrease in neuronal excitability, which can lead to anticonvulsant effects . In addition, the compound has shown effectiveness in various pain models, including the formalin test of tonic pain, the capsaicin-induced pain model, and the oxaliplatin (OXPT)-induced neuropathic pain model in mice .